![molecular formula C12H12N2OS B1466688 1-(1-Benzothiophene-2-carbonyl)azetidin-3-amine CAS No. 1479758-33-2](/img/structure/B1466688.png)
1-(1-Benzothiophene-2-carbonyl)azetidin-3-amine
Overview
Description
1-(1-Benzothiophene-2-carbonyl)azetidin-3-amine (1-BTA) is an organic compound with a unique structure that has been studied extensively for its potential applications in a variety of scientific fields. 1-BTA was first synthesized in the 1970s and has since been studied for its potential use as a drug, an enzyme inhibitor, and a catalyst. This compound has also been studied for its potential applications in the fields of biochemistry, pharmacology, and medical research.
Scientific Research Applications
Synthesis and Transformation of Cyclic β-Amino Acids
The synthesis and further functionalization of cyclic β-amino acids, including derivatives of "1-(1-Benzothiophene-2-carbonyl)azetidin-3-amine," have garnered interest due to their biological relevance and impact on drug research. Metathesis reactions, including ring-opening (ROM), ring-closing (RCM), and cross metathesis (CM), have been widely utilized for accessing either alicyclic β-amino acids or other densely functionalized derivatives. This research presents selective and stereocontrolled methodologies that highlight the versatility, robustness, limitations, and efficiency of these synthetic routes (Kiss, L., Kardos, M., Vass, C., & Fülöp, F., 2018).
Benzothiazole Derivatives in Medicinal Chemistry
Benzothiazole derivatives, closely related to "this compound," show a variety of pharmacological activities with less toxic effects. The structural modifications, especially at the C-2 carbon atom and C-6, contribute to a range of biological activities. These derivatives have been explored for their anti-viral, anti-microbial, anti-inflammatory, and anti-cancer properties, establishing benzothiazole as a rapidly developing compound in medicinal chemistry (Bhat, M., & Belagali, S. L., 2020).
Advanced Oxidation Processes for Degradation of Nitrogen-Containing Compounds
Research on the degradation of nitrogen-containing compounds, which include azole derivatives and other amines, through advanced oxidation processes (AOPs) addresses global concerns about the occurrence of toxic and hazardous compounds in water. This study highlights the effectiveness of AOPs in mineralizing nitrogen-containing compounds, improving treatment schemes, and providing insights into reaction mechanisms, especially the attack on N atoms (Bhat, A. P., & Gogate, P., 2021).
Mechanism of Action
Azetidines
are a class of organic compounds with a four-membered heterocyclic ring structure . They are known to be highly reactive due to the ring strain and are often used as building blocks in the synthesis of more complex molecules . They have been found in a variety of natural products and are important in medicinal chemistry .
Benzothiophenes
are a class of organic compounds that contain a benzene ring fused to a thiophene ring . They are found in a number of biologically active compounds, including antimicrobial, antitumor, and antifungal drugs, hormonal modulators, and antioxidants . The biological activity of benzothiophenes is often achieved through functionalization at positions 2 and 3 of the thiophene ring .
properties
IUPAC Name |
(3-aminoazetidin-1-yl)-(1-benzothiophen-2-yl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2OS/c13-9-6-14(7-9)12(15)11-5-8-3-1-2-4-10(8)16-11/h1-5,9H,6-7,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFLUWVUGYCMDSV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC3=CC=CC=C3S2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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